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Compound of Interest

Compound Name: Asperaldin

CAS No.: 561297-46-9

Cat. No.: B1243282

Get Quote

A comprehensive search of chemical databases and scientific literature has yielded no

definitive identification of a compound named "Asperaldin." While the name suggests a

potential aldehyde metabolite from an Aspergillus species, no compound with this specific

name appears to be formally documented.

Researchers seeking information on "Asperaldin" may be encountering a trivial name not

widely adopted in the scientific community, a newly discovered compound not yet indexed in

major chemical registries, or a potential misspelling of a known Aspergillus metabolite.

The genus Aspergillus is a rich source of diverse secondary metabolites, including various

aldehydes and complex alkaloids. For instance, studies on volatile organic compounds from

Aspergillus species have identified several aldehydes, such as n-decyl aldehyde, hexanal, and

octanal, which play roles in fungal growth and aflatoxin biosynthesis. However, none of these

are designated as Asperaldin.

Other complex metabolites from Aspergillus, such as the well-characterized "Asperlicin," a

potent cholecystokinin antagonist, have been extensively studied, including their structure

elucidation and biosynthetic pathways. While these compounds represent the chemical
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diversity of Aspergillus metabolites, there is no direct link or synonymity to a compound named

Asperaldin in the available literature.

Without a confirmed chemical structure or a recognized scientific name, it is not possible to

provide an in-depth technical guide on "Asperaldin," including its chemical properties,

experimental protocols for its study, or its biological signaling pathways.

Further investigation would require clarification on the origin of the name "Asperaldin."

Researchers in possession of additional context, such as the species of Aspergillus from which

it was purportedly isolated, a CAS number, a molecular formula, or the original research

publication mentioning the compound, are encouraged to refine their search with that

information.

For now, the chemical structure and existence of "Asperaldin" as a formally recognized

compound remain unconfirmed.
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Databases]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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